5/'-O-Methyl-DT cep
Overview
Description
5'-O-Methyl-DT cep is a modified nucleotide that has gained attention in scientific research due to its unique properties. This modified nucleotide has been used in various applications, including RNA sequencing, RNA labeling, and gene expression analysis.
Scientific Research Applications
Anticancer Effects
A study by Kim et al. (2019) discussed the use of 5-aza-2′-deoxycytidine, a methylation inhibitor, in the treatment of cancer. The research highlighted the potential of targeting CEP131, a centrosome protein regulated by DNMT1, for cancer therapy. The inhibition of CEP131 combined with DNMT1 inhibitors showed promising results in attenuating cancer cell growth.
Acute Myeloid Leukemia Treatment
Research by Al-Jamal et al. (2015) explored the enhancement of SHP-1 expression using 5-Azacytidine, impacting the sensitivity of cells to CEP-701, a treatment for acute myeloid leukemia (AML). This approach aimed at overcoming resistance to CEP-701 in FLT3-ITD positive AML.
properties
IUPAC Name |
3-[[di(propan-2-yl)amino]-[(2R,3S,5R)-2-(methoxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]oxyphosphanyl]oxypropanenitrile |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H33N4O6P/c1-13(2)24(14(3)4)31(28-9-7-8-21)30-16-10-18(29-17(16)12-27-6)23-11-15(5)19(25)22-20(23)26/h11,13-14,16-18H,7,9-10,12H2,1-6H3,(H,22,25,26)/t16-,17+,18+,31?/m0/s1 |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KUWFWDWWGSTJTC-UBYQHPLCSA-N |
Source
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN(C(=O)NC1=O)C2CC(C(O2)COC)OP(N(C(C)C)C(C)C)OCCC#N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CN(C(=O)NC1=O)[C@H]2C[C@@H]([C@H](O2)COC)OP(N(C(C)C)C(C)C)OCCC#N |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H33N4O6P |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5/'-O-Methyl-DT cep | |
Retrosynthesis Analysis
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